BENGHE Foundational & Exploratory

Check Availability & Pricing

"Picloram triethylamine salt CAS number and
chemical identifiers"

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Picloram triethylamine salt

Cat. No.: B15476889

In-Depth Technical Guide to Picloram
Triethylamine Salt

This technical guide provides a comprehensive overview of Picloram triethylamine salt,
including its chemical identifiers, physicochemical properties, analytical methodologies, and
mechanism of action. This document is intended for researchers, scientists, and professionals
in drug development and related fields.

Chemical Identity and Properties

Picloram triethylamine salt is the salt formed from the herbicide Picloram and triethylamine.
Picloram itself is a systemic herbicide used to control woody plants and a wide range of broad-
leaved weeds.[1] The triethylamine salt formulation enhances its utility in various applications.

Chemical Identifiers

A summary of the key chemical identifiers for Picloram triethylamine salt is presented in
Table 1. These identifiers are crucial for the accurate identification and referencing of the
compound in research and regulatory documentation.

Table 1: Chemical Identifiers for Picloram Triethylamine Salt
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Identifier Value Reference
CAS Number 35832-11-2 [21[3]
Molecular Formula C12H18CI3N302 [2]

Component Formulas

CeH3CIsN202 (Picloram) -
CeH1sN (Triethylamine)

[3]

Molecular Mass

342.6 g/mol

[2]

IUPAC Name

4-amino-3,5,6-
trichloropyridine-2-carboxylic

acid;N,N-diethylethanamine

[2]

InChl

INChl=1S/C6H3CI3N202.C6H
15N/c7-1-3(10)2(8)5(9)11-
4(1)6(12)13;1-4-7(5-2)6-
3/h(H2,10,11)(H,12,13):4-
6H2,1-3H3

[3]

InChlKey

WFMULRZXIUQYFV-
UHFFFAOYSA-N

[3]

Canonical SMILES

CCN(CC)CC.C1(=C(C(=NC(=
C1CI)CI)C(=0)0)CHN

[3]

Synonyms

Picloram-triethylammonium,

Triethylamine salt of picloram

[2]

Physicochemical Properties

The physicochemical properties of Picloram triethylamine salt are essential for understanding

its environmental fate and behavior. While specific experimental data for the salt is limited,

properties of the parent compound, Picloram, and related salts provide valuable insights.

Table 2: Physicochemical Properties of Picloram and its Triethylamine Salt
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Property Value Compound Reference
] ) Decomposes at 215 )
Melting Point oc Picloram [1]
8.0 x 10~> mPa (at 20 Picloram-
Vapor Pressure _ _ [4]
°C) triethylammonium

Octanol-Water )
1.20 x 10t (atpH 7,20  Picloram-

Partition Coefficient _ _ [4]
°C) triethylammonium

(log P)

Water Solubility 430 mg/L (at 25 °C) Picloram [1]

Mechanism of Action

Picloram is a synthetic auxin, also referred to as an "auxin mimic".[5][6] Its herbicidal activity
stems from its ability to mimic the plant growth hormone indole-3-acetic acid (IAA). By binding
to auxin receptors, Picloram disrupts normal plant growth processes, leading to uncontrolled
and disorganized cell division and elongation.[5][6] This ultimately results in the death of
susceptible plants. The precise molecular mechanism is believed to involve the acidification of
the cell wall, which promotes cell elongation.[6]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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